Cas no 917750-40-4 (5-[(4-Ethoxy-phenylamino)-methyl]-4-phenyl-4H-[1,2,4]triazole-3-thiol)

• Product Name: 5-[(4-Ethoxy-phenylamino)-methyl]-4-phenyl-4H-[1,2,4]triazole-3-thiol
• CAS No: 917750-40-4
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 3081304
• PubChem ID: 18523968
• Update Time: 2025-08-05

5-[(4-Ethoxy-phenylamino)-methyl]-4-phenyl-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[(4-Ethoxy-phenylamino)-methyl]-4-phenyl-4H-[1,2,4]triazole-3-thiol
• AKOS000669728
• 917750-40-4
• 5-(((4-Ethoxyphenyl)amino)methyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD08898621
• Inchi： 1S/C17H18N4OS/c1-2-22-15-10-8-13(9-11-15)18-12-16-19-20-17(23)21(16)14-6-4-3-5-7-14/h3-11,18H,2,12H2,1H3,(H,20,23)
• InChI Key： FUIBZVGEWCPAMO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CNC2C=CC(=CC=2)OCC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 326.12013238Da
• Monoisotopic Mass: 326.12013238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81Ų

Additional information on 5-[(4-Ethoxy-phenylamino)-methyl]-4-phenyl-4H-[1,2,4]triazole-3-thiol

5-[(4-Ethoxy-phenylamino)-methyl]-4-phenyl-4H-[1,2,4]triazole-3-thiol (CAS No. 917750-40-4)

The compound 5-[(4-Ethoxy-phenylamino)-methyl]-4-phenyl-4H-[1,2,4]triazole-3-thiol with CAS No. 917750-40-4 is a highly specialized organic compound that has garnered significant attention in the fields of materials science and biotechnology. This compound is characterized by its unique molecular structure, which includes a triazole ring system and a thiol group, making it versatile for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials with tailored properties. The presence of the ethoxyphenylamino group introduces electronic flexibility, while the triazole ring provides structural stability and reactivity. These features make it an ideal candidate for applications in drug delivery systems and as a building block in supramolecular chemistry.

The synthesis of 5-[(4-Ethoxy-phenylamino)-methyl]-4H-[1,2,4]triazole derivatives has been optimized through innovative methodologies that ensure high yield and purity. Researchers have employed a combination of nucleophilic substitution and cyclization reactions to construct the triazole core efficiently. The introduction of the ethoxyphenylamino substituent has been shown to enhance solubility and bioavailability, making it suitable for biomedical applications.

In terms of pharmacological properties, this compound exhibits promising activity in vitro against various enzymes and receptors. Studies conducted in 2023 have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The thiol group plays a critical role in these interactions by forming disulfide bonds with target proteins.

Moreover, the compound's ability to act as a ligand in metalloproteins has opened new avenues for its use in catalysis and sensing technologies. Its coordination properties have been extensively studied using X-ray crystallography and NMR spectroscopy, revealing a high propensity for binding transition metals such as copper and zinc.

Recent advancements in computational chemistry have also enabled the prediction of this compound's behavior under various environmental conditions. Molecular dynamics simulations have shown that it maintains structural integrity under physiological pH levels, which is crucial for its application in drug delivery systems.

In conclusion, 5-[(4-Ethoxy-phenylamino)-methyl]-4H-[1,2,4]triazole (CAS No. 917750-40) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure and functional groups make it a valuable asset for researchers aiming to develop innovative materials and therapeutic agents.